N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-[4-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]-3-methylbutanamide
• InChI: InChI=1S/C20H24N2O4/c1-14(2)12-19(23)21-15-8-10-16(11-9-15)22-20(24)13-26-18-7-5-4-6-17(18)25-3/h4-11,14H,12-13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: NFPMOFVJPGMQRU-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC

Description

N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide, also known as GW501516, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It was first synthesized in the 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it has gained popularity in recent years as a performance-enhancing drug among athletes and bodybuilders. Despite its banned status in sports, GW501516 continues to be studied for its potential therapeutic applications.

Mechanism of Action

N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide works by activating PPARδ, a nuclear receptor that regulates gene expression involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, as well as increased HDL cholesterol levels. It also has anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects:
In addition to its effects on lipid and glucose metabolism, N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide has been shown to have other biochemical and physiological effects. It has been shown to increase endurance in animal models, possibly by increasing the expression of genes involved in mitochondrial biogenesis and oxidative metabolism. It has also been shown to have neuroprotective effects, possibly by increasing the expression of genes involved in synaptic plasticity and neurotrophin signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide in lab experiments is its high potency and selectivity for PPARδ. This allows for precise manipulation of PPARδ activity without affecting other nuclear receptors. However, one limitation is its potential for off-target effects, as PPARδ is expressed in many tissues throughout the body. It is also important to consider the potential for N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide to interact with other drugs or compounds in experimental settings.

Future Directions

There are several potential future directions for research on N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide. One area of interest is its potential use in the treatment of metabolic and cardiovascular diseases, particularly in combination with other drugs or lifestyle interventions. Another area of interest is its potential use in cancer treatment, as it has been shown to have anti-tumor effects in vitro. Additionally, further research is needed to fully understand the potential risks and benefits of N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide use in humans, particularly in the context of athletic performance enhancement.

Synthesis Methods

The synthesis of N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide involves several steps, including the reaction of 2-methoxyphenol with chloroacetyl chloride to form 2-methoxyphenylacetyl chloride. This is then reacted with 4-aminophenol to form 2-methoxy-N-(4-hydroxyphenyl)acetamide. The final step involves the reaction of this compound with 3-methylbutyryl chloride to form N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide.

Scientific Research Applications

N-(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-3-methylbutanamide has been studied for its potential therapeutic applications in metabolic and cardiovascular diseases. It has been shown to improve insulin sensitivity, reduce inflammation, and increase high-density lipoprotein (HDL) cholesterol levels in animal models. It has also been studied for its potential use in cancer treatment, as it has been shown to inhibit tumor growth in vitro.